(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)(4-((4-(furan-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone

• IUPAC Name: [3-(2-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]-[4-[[4-(furan-2-yl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H21ClN4O3S/c1-15-21(22(26-31-15)16-5-2-3-6-17(16)24)23(29)28-10-8-27(9-11-28)13-20-25-18(14-32-20)19-7-4-12-30-19/h2-7,12,14H,8-11,13H2,1H3
• InChI Key: HZQQKGGCAXZPKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCN(CC3)CC4=NC(=CS4)C5=CC=CO5
• Molecular Formula: C23H21ClN4O3S
• Molecular Weight: 469.0 g/mol

Description

The compound contains several functional groups and structural motifs that are common in medicinal chemistry. These include a chlorophenyl group, a methylisoxazole ring, a furanyl ring, a thiazole ring, and a piperazine ring. These groups are often found in bioactive compounds and could potentially interact with various biological targets.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through methods such as reductive amination.

Molecular Structure Analysis

The compound is likely to be aromatic due to the presence of the phenyl and heterocyclic rings.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the chlorophenyl group could undergo nucleophilic aromatic substitution reactions, and the piperazine ring could undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific functional groups and overall structure of the molecule. For example, the presence of the chlorophenyl group could increase the lipophilicity of the compound, which could affect its absorption and distribution in the body.

Scientific Research Applications

Antiviral Activity

• Researchers have explored indole derivatives for their antiviral potential. .
• .

Anticancer Properties

• The indole scaffold has been associated with anticancer effects. .

Mechanism of Action

The exact mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures have been found to have various biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards of the compound would depend on its specific biological activity and toxicity. It’s important to note that just because a compound has potential medicinal properties, it doesn’t mean it’s safe to use without thorough testing.

Future Directions

Future research could involve synthesizing the compound and testing its biological activity. If it shows promising activity, it could then be optimized through medicinal chemistry techniques to improve its potency, selectivity, and pharmacokinetic properties.